Cas no 1545749-66-3 (1-[(Trifluoroacetamido)methyl]cyclobutane-1-carboxylic acid)

• Product Name: 1-[(Trifluoroacetamido)methyl]cyclobutane-1-carboxylic acid
• CAS No: 1545749-66-3
• MF: C₈H₁₀F₃NO₃
• MW: 225.16511297226
• CID: 5790696
• PubChem ID: 115445246
• Update Time: 2025-06-09

1-[(Trifluoroacetamido)methyl]cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(trifluoroacetamido)methyl]cyclobutane-1-carboxylic acid
• 1545749-66-3
• EN300-6283845
• 1-[(Trifluoroacetamido)methyl]cyclobutane-1-carboxylic acid

• Inchi： 1S/C8H10F3NO3/c9-8(10,11)5(13)12-4-7(6(14)15)2-1-3-7/h1-4H2,(H,12,13)(H,14,15)
• InChI Key： XIZCCFKOIIVQMS-UHFFFAOYSA-N
• SMILES： FC(C(NCC1(C(=O)O)CCC1)=O)(F)F

Computed Properties

• Exact Mass: 225.06127767g/mol
• Monoisotopic Mass: 225.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.4Ų

Additional information on 1-[(Trifluoroacetamido)methyl]cyclobutane-1-carboxylic acid

1-[(Trifluoroacetamido)methyl]cyclobutane-1-carboxylic Acid (CAS No. 1545749-66-3): An Emerging Compound in Medicinal Chemistry

1-[(Trifluoroacetamido)methyl]cyclobutane-1-carboxylic acid (CAS No. 1545749-66-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of trifluoroacetamide derivatives, which have been extensively studied for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The trifluoroacetamide moiety in the structure of 1-[(trifluoroacetamido)methyl]cyclobutane-1-carboxylic acid imparts several advantageous properties. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development. Additionally, the cyclobutane ring provides rigidity and conformational restriction, which can influence the compound's binding affinity and selectivity towards specific biological targets.

Recent studies have highlighted the potential of 1-[(trifluoroacetamido)methyl]cyclobutane-1-carboxylic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In another notable study, researchers investigated the anti-cancer properties of 1-[(trifluoroacetamido)methyl]cyclobutane-1-carboxylic acid. The results showed that this compound effectively induces apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The mechanism underlying this effect involves the activation of caspase-dependent apoptotic pathways and the inhibition of cell cycle progression.

The neuroprotective potential of 1-[(trifluoroacetamido)methyl]cyclobutane-1-carboxylic acid has also been explored. A study published in Neuropharmacology reported that this compound can protect neurons from oxidative stress-induced damage by scavenging reactive oxygen species (ROS) and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase. These findings suggest that 1-[(trifluoroacetamido)methyl]cyclobutane-1-carboxylic acid may have therapeutic applications in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 1-[(trifluoroacetamido)methyl]cyclobutane-1-carboxylic acid have been evaluated in preclinical studies. These studies indicate that the compound exhibits favorable oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. Furthermore, preliminary toxicology assessments suggest that 1-[(trifluoroacetamido)methyl]cyclobutane-1-carboxylic acid is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In conclusion, 1-[(Trifluoroacetamido)methyl]cyclobutane-1-carboxylic acid (CAS No. 1545749-66-3) represents a promising lead compound in medicinal chemistry with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further preclinical and clinical development. Ongoing research is expected to uncover additional biological activities and refine its therapeutic potential, paving the way for its use in treating various diseases.